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Compound of Interest

Compound Name: Acetazolamide-d3

Cat. No.: B1139258 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This application note provides a detailed protocol for the preparation of a stock solution of

Acetazolamide-d3. Acetazolamide-d3 is a deuterated analog of Acetazolamide, commonly

utilized as an internal standard in quantitative bioanalytical assays, such as those employing

gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass

spectrometry (LC-MS).[1][2] Accurate preparation of the stock solution is a critical first step for

ensuring the precision and reliability of subsequent experiments. This document outlines the

necessary materials, step-by-step procedures, and storage conditions.

Physicochemical Properties
A summary of the key physicochemical properties of Acetazolamide-d3 is presented in Table

1. This information is essential for accurate calculations and proper handling of the compound.

Table 1: Physicochemical Data for Acetazolamide-d3
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Property Value References

Chemical Formula C₄H₃D₃N₄O₃S₂ [1][2][3]

Molecular Weight 225.26 g/mol [1][3]

CAS Number 1189904-01-5 [1][2][3][4]

Appearance Off-white to pale yellow solid [4]

Solubility
Soluble in DMSO and

Methanol
[2]

Purity >98% [1]

Experimental Protocol
This protocol details the steps to prepare a 10 mM stock solution of Acetazolamide-d3 in

Dimethyl Sulfoxide (DMSO).

Materials and Equipment
Acetazolamide-d3 solid (purity ≥98%)

Dimethyl Sulfoxide (DMSO), anhydrous or molecular biology grade

Analytical balance (readable to at least 0.01 mg)

Microcentrifuge tubes or amber glass vials

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, but recommended)

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Stock Solution Preparation Workflow
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The following diagram illustrates the workflow for preparing the Acetazolamide-d3 stock

solution.

Preparation Steps
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2. Add DMSO to Vial
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4. Store at -20°C

Aliquot if needed

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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